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Compound of Interest

Compound Name: Cimitin

Cat. No.: B13398699

Disclaimer: The following guide is based on information for "Cimetidine," as "Cimitin" is likely a
misspelling. Procedures should be adapted to the specific formulation and concentration in
use. Always consult the manufacturer's Safety Data Sheet (SDS) and your institution's specific
waste management protocols before handling and disposal.

This document provides essential safety and logistical information for the proper disposal of
Cimetidine, a laboratory chemical. Adherence to these procedures is critical for maintaining a
safe laboratory environment and ensuring regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)

Cimetidine is a chemical that requires careful handling due to its potential health hazards. It
may cause damage to the unborn child and to organs through prolonged or repeated exposure.
[1][2] It can also cause serious eye damage.[2] Furthermore, it has the potential to form an
explosive dust-air mixture.[1] Appropriate Personal Protective Equipment (PPE) is mandatory to
mitigate these risks.

Table 1: Personal Protective Equipment (PPE) for Handling Cimetidine
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PPE Category Specification Rationale
) Chemical-resistant gloves )
Hand Protection o Prevents skin contact.
(e.g., nitrile)

o Protects against accidental
) Safety glasses with side )
Eye Protection ) splashes or aerosolized
shields or goggles

powder.[1]
] Laboratory coat or chemical- Protects against contamination
Body Protection ) )
resistant apron of personal clothing.[1]

Required when handling

NIOSH/MSHA or European powders outside of a fume
Respiratory Protection Standard EN 149 approved hood or in case of inadequate
respirator ventilation to prevent

inhalation.[1]

Step-by-Step Disposal Protocol

The recommended method for disposing of unused or expired Cimetidine is through an
approved waste disposal plant.[1] Do not dispose of Cimetidine with household garbage or
allow it to enter the sewage system.[2]

o Segregation: Keep Cimetidine waste separate from other chemical waste streams unless
explicitly permitted by your institution's Environmental Health and Safety (EHS) guidelines.

» Containerization: Place the unused Cimetidine in a designated, sealed, and properly labeled
hazardous waste container. The label should clearly identify the contents as "Cimetidine
Waste."

o Storage: Store the waste container in a designated, secure area away from incompatible
materials.[1] Keep the container tightly closed.[1]

o Waste Pickup: Arrange for the collection of the hazardous waste by a licensed and insured
waste disposal service.[3]

Accidental Release Measures
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In the event of a spill, evacuate personnel to a safe area.[4] Ensure adequate ventilation and

eliminate all ignition sources if it is safe to do so.[4] Use personal protective equipment as

required.[4]

First Aid Measures

Table 2: First Aid Procedures for Cimetidine Exposure

Exposure Route

First Aid Measures

Inhalation

Remove to fresh air. If breathing has stopped,
give artificial respiration. Get immediate medical

attention.[4]

Skin Contact

Wash with soap and water. If skin irritation or an

allergic reaction occurs, see a physician.[4]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice/attention.

[4]

Ingestion

Do NOT induce vomiting. Clean mouth with
water and drink plenty of water afterward. Never
give anything by mouth to an unconscious

person. Get immediate medical advice/attention.

[4]

Quantitative Toxicity Data

The following table summarizes available acute toxicity data for Cimetidine.

Table 3: Acute Toxicity of Cimetidine
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Test Result Species
Oral LD50 5000 mg/kg Rat[5]

Oral LD50 2550 mg/kg Mouse[2][5]
Intraperitoneal LD50 328 mg/kg Rat[2]
Intraperitoneal LD50 306 mg/kg Mouse[2]
Subcutaneous LD50 860 mg/kg Rat[2]
Subcutaneous LD50 437 mg/kg Mouse[2]

Cimetidine Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Cimetidine
waste in a laboratory setting.

‘Waste Preparation ‘Waste Disposal

Segregate from Spd Place in Labeled SteP3 | Store in Designated | step4 | Arrange for Professional | S5 | Transport to Approved | S'®P®
Incompatible Waste Hazardous Waste Container Secure Area Waste Collection Waste Disposal Facility
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Unused or Expired
Cimetidine

Click to download full resolution via product page

Caption: Cimetidine Disposal Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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